Cas no 1774896-70-6 (1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine)

• Product Name: 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine
• CAS No: 1774896-70-6
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• CID: 4704533
• Update Time: 2025-06-25

1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine

• Inchi： 1S/C12H18FN3/c1-15(2)11-3-5-16(6-4-11)12-7-10(13)8-14-9-12/h7-9,11H,3-6H2,1-2H3
• InChI Key： CSVIDMQEZPJZDY-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 19.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine

Introduction to 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1774896-70-6)

1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1774896-70-6, represents a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The structural framework of this compound incorporates a fluoropyridine moiety, which is a well-documented pharmacophore in drug discovery, alongside a dimethylpiperidine backbone, enhancing its pharmacokinetic properties.

The fluorine atom in the 5-fluoropyridin-3-yl group introduces unique electronic and steric properties, making it an attractive feature for medicinal chemists. Fluorinated pyridines are frequently employed in drug design due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. The N,N-dimethylpiperidin-4-amine part of the molecule contributes to its solubility and interaction with biological targets, making it a versatile scaffold for further derivatization.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such compounds for their biological activity. Studies have shown that derivatives of this class can interact with various enzymes and receptors, suggesting potential applications in treating a range of diseases. For instance, research indicates that modifications to the 5-fluoropyridin-3-yl moiety can enhance binding to protein targets, which is crucial for drug efficacy.

In the context of modern drug development, 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1774896-70-6) exemplifies the importance of structural optimization in achieving desired pharmacological outcomes. The combination of fluorine substitution and piperidine derivatives allows for fine-tuning of molecular properties such as lipophilicity and polar surface area. These factors are critical in determining how a drug behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

Moreover, the growing interest in fluorinated compounds stems from their reported advantages over non-fluorinated analogs. Fluorine atoms can improve metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450. Additionally, they can enhance binding interactions by increasing lipophilicity or altering electronic distributions at the binding site. These attributes make 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine a valuable candidate for further investigation.

Current research is exploring the potential of this compound as a lead molecule for treating neurological disorders. Preliminary studies suggest that it may interact with neurotransmitter receptors, potentially offering benefits in conditions such as Alzheimer's disease or Parkinson's disease. The 5-fluoropyridin-3-yl group's ability to modulate receptor activity is particularly intriguing, as it could lead to the development of more effective and selective treatments.

The synthesis of 1-(5-Fluoropyridin-3-yl)-N,N-dimethylpiperidin-4-amine (CAS No. 1774896-70-6) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In conclusion, 1-(5-Fluoropyridinyl)-N,N-dimethylpiperidinylamine hydrochloride, as represented by CAS No. 1774896706 (also known as 1-(5-fluoropyridine)), represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one will play an increasingly important role in shaping the future of medicine.